Cas no 1521169-86-7 (6-chloro-2-(4-fluorophenyl)-3-nitropyridine)

• Product Name: 6-chloro-2-(4-fluorophenyl)-3-nitropyridine
• CAS No: 1521169-86-7
• MF: C₁₁H₆ClFN₂O₂
• MW: 252.62894487381
• CID: 4603792
• PubChem ID: 79072653
• Update Time: 2025-06-09

6-chloro-2-(4-fluorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 6-chloro-2-(4-fluorophenyl)-3-nitro-
• 6-Chloro-2-(4-fluorophenyl)-3-nitropyridine
• 6-chloro-2-(4-fluorophenyl)-3-nitropyridine

• Inchi： 1S/C11H6ClFN2O2/c12-10-6-5-9(15(16)17)11(14-10)7-1-3-8(13)4-2-7/h1-6H
• InChI Key： UKNRYBDXVQWJAL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)=NC(Cl)=CC=C1[N+]([O-])=O

Additional information on 6-chloro-2-(4-fluorophenyl)-3-nitropyridine

Introduction to 6-Chloro-2-(4-Fluorophenyl)-3-Nitropyridine (CAS No. 1521169-86-7)

6-Chloro-2-(4-fluorophenyl)-3-nitropyridine (CAS No. 1521169-86-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro, fluoro, and nitro substituent on a pyridine ring. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 6-chloro-2-(4-fluorophenyl)-3-nitropyridine can be represented as C₁₀H₆ClFN₂O₂. The presence of the chloro and fluoro substituents on the phenyl ring and the nitro group on the pyridine ring provides a diverse range of reactivity and biological activity. These features have been extensively studied in recent research, highlighting its potential in drug discovery and development.

In the context of medicinal chemistry, 6-chloro-2-(4-fluorophenyl)-3-nitropyridine has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to undergo various chemical transformations, such as reduction, substitution, and coupling reactions, makes it an attractive starting material for synthesizing complex molecules with targeted biological activities. For instance, recent studies have demonstrated its utility in the synthesis of inhibitors for specific enzymes involved in disease pathways.

The biological activity of 6-chloro-2-(4-fluorophenyl)-3-nitropyridine has been explored in several preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in signal transduction pathways. These pathways are often dysregulated in various diseases, including cancer and inflammatory disorders. The selective inhibition of these kinases by derivatives of 6-chloro-2-(4-fluorophenyl)-3-nitropyridine has led to the identification of several promising drug candidates.

Beyond its role as a kinase inhibitor, 6-chloro-2-(4-fluorophenyl)-3-nitropyridine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are critical mediators of inflammation. This property makes it a potential candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-chloro-2-(4-fluorophenyl)-3-nitropyridine typically involves multi-step processes that include aromatic substitution reactions and nitration steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production. For example, the use of transition-metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. These advancements have facilitated its broader application in pharmaceutical research.

In addition to its direct biological activity, 6-chloro-2-(4-fluorophenyl)-3-nitropyridine serves as a valuable scaffold for structure-activity relationship (SAR) studies. By modifying different substituents on the pyridine ring or the phenyl ring, researchers can fine-tune the pharmacological properties of the resulting compounds. This approach has led to the discovery of several derivatives with enhanced potency and selectivity against specific targets.

The safety profile of 6-chloro-2-(4-fluorophenyl)-3-nitropyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development into clinical trials. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 6-Chloro-2-(4-fluorophenyl)-3-nitropyridine (CAS No. 1521169-86-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. Continued research into this compound is expected to yield further insights into its mechanisms of action and potential uses in treating various diseases.